2-({[(4-Methylphenyl)amino]carbonyl}amino)-1,3-thiazole-4-carboxylic acid

• IUPAC Name: 2-[(4-methylphenyl)carbamoylamino]-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C12H11N3O3S/c1-7-2-4-8(5-3-7)13-11(18)15-12-14-9(6-19-12)10(16)17/h2-6H,1H3,(H,16,17)(H2,13,14,15,18)
• InChI Key: JWQQNUAMBPFIOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)NC2=NC(=CS2)C(=O)O
• Molecular Formula: C12H11N3O3S
• Molecular Weight: 277.30 g/mol

Description

The compound “2-({[(4-Methylphenyl)amino]carbonyl}amino)-1,3-thiazole-4-carboxylic acid” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Synthesis and Structural Applications

• Heterocyclic γ-Amino Acids Synthesis : 4-Amino(methyl)-1,3-thiazole-5-carboxylic acids (ATCs), which include compounds like 2-({[(4-Methylphenyl)amino]carbonyl}amino)-1,3-thiazole-4-carboxylic acid, are used in the synthesis of constrained heterocyclic γ-amino acids. These acids mimic secondary protein structures like helices and β-sheets, offering insights into protein design and functionality (Mathieu et al., 2015).

• Structural Studies of ATC Oligomers : The structures of ATC oligomers have been analyzed through various spectroscopic methods and X-ray crystallography, revealing that they adopt a well-defined 9-helix structure in different environments. This study aids in understanding the structural dynamics of these compounds in various conditions (Mathieu et al., 2013).

Biological Activity

• Fungicidal and Antivirus Activities : Novel derivatives of 2-amino-1,3-thiazole-4-carboxylic acid have been synthesized and evaluated for biological activities. These compounds exhibited significant fungicidal activity and showed promise in virus control, suggesting potential applications in agricultural and pharmaceutical fields (Fengyun et al., 2015).

• Antibacterial Properties : Derivatives of 2-amino-1,3-thiazole-4-carboxylic acid have been synthesized and studied for their antibacterial properties. This research contributes to the development of new antibacterial agents and understanding the role of these compounds in combating bacterial infections (Dulaimy et al., 2017).

Conformational Studies and Synthesis

• Synthesis of Constrained Amino Acids : Research on the synthesis of conformationally constrained tryptophan derivatives using this compound derivatives aids in understanding peptide and protein structures. This contributes to the field of biochemistry and pharmaceuticals, particularly in the study of peptide conformation (Horwell et al., 1994).

Mechanism of Action

Target of Action

It is known that similar compounds with an indole nucleus bind with high affinity to multiple receptors . This suggests that the compound could potentially interact with a variety of cellular targets.

Mode of Action

Compounds with similar structures have been found to interact with their targets in a variety of ways, often leading to changes in cellular function .

Biochemical Pathways

Compounds with similar structures have been found to affect a variety of biochemical pathways, often leading to downstream effects such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Pharmacokinetics

The physicochemical properties of the compound, such as its melting point and density , suggest that it may have certain bioavailability characteristics.

Result of Action

Compounds with similar structures have been found to have a variety of effects at the molecular and cellular level .